Cas no 345-94-8 (2-bromo-1-(4-Fluorophenyl)propan-1-one)

2-Bromo-1-(4-fluorophenyl)propan-1-one is a brominated aromatic ketone with significant utility in organic synthesis, particularly as an intermediate in pharmaceutical and agrochemical applications. Its structure, featuring a reactive α-bromo ketone moiety and a 4-fluorophenyl group, enables versatile transformations, including nucleophilic substitutions and cyclizations. The fluorine substituent enhances electronic properties, influencing reactivity and selectivity in synthetic pathways. This compound is valued for its role in constructing complex molecular frameworks, such as heterocycles and fluorinated bioactive compounds. High purity and consistent quality ensure reliable performance in research and industrial processes. Proper handling is advised due to its potential reactivity under specific conditions.
2-bromo-1-(4-Fluorophenyl)propan-1-one structure
345-94-8 structure
Product Name:2-bromo-1-(4-Fluorophenyl)propan-1-one
CAS No:345-94-8
MF:C9H8BrFO
MW:231.061625480652
MDL:MFCD11131405
CID:830091
PubChem ID:13051652
Update Time:2025-10-16

2-bromo-1-(4-Fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(4-Fluorophenyl)propan-1-one
    • 2-Bromo-1-(4-fluorophenyl)-1-propanone
    • 1H-BENZIMIDAZOL-5-AMINE, N, 1-DIMETHYL-(9CI)
    • 4-Fluoro-alpha-bromopropiophenone
    • 2-Brom-1-(4-fluor-phenyl)-propan-1-on
    • 2-bromo-1-(4-fluoro-phenyl)-propan-1-one
    • 2-bromo-4'-fluoropropiophenone
    • AKOS017283039
    • DTXSID10516541
    • MFCD11131405
    • 2-Bromo-1-(4-fluorophenyl)-propan-1-one
    • XH0501
    • DB-338138
    • AS-44067
    • 345-94-8
    • QKHHCXOSPQAQQI-UHFFFAOYSA-N
    • SCHEMBL1938267
    • AKOS000210950
    • SY354685
    • EN300-21952
    • MDL： MFCD11131405
    • Inchi： 1S/C9H8BrFO/c1-6(10)9(12)7-2-4-8(11)5-3-7/h2-6H,1H3
    • InChI Key： QKHHCXOSPQAQQI-UHFFFAOYSA-N
    • SMILES： BrC(C)C(C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 229.97400
  • Monoisotopic Mass: 229.97426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.488
  • Boiling Point: 260.8°C at 760 mmHg
  • Flash Point: 111.5°C
  • Refractive Index: 1.538
  • PSA: 17.07000
  • LogP: 2.79180

2-bromo-1-(4-Fluorophenyl)propan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-bromo-1-(4-Fluorophenyl)propan-1-one Pricemore >>

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2-bromo-1-(4-Fluorophenyl)propan-1-one Production Method

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